Cas no 1903435-06-2 (3-(3-ethyloxetan-3-yl)butanoic acid)

• Product Name: 3-(3-ethyloxetan-3-yl)butanoic acid
• CAS No: 1903435-06-2
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 6309628
• PubChem ID: 117547573
• Update Time: 2025-06-09

3-(3-ethyloxetan-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-ethyloxetan-3-yl)butanoic acid
• EN300-1815599
• 1903435-06-2

• Inchi： 1S/C9H16O3/c1-3-9(5-12-6-9)7(2)4-8(10)11/h7H,3-6H2,1-2H3,(H,10,11)
• InChI Key： MWOFKISUGXLTIZ-UHFFFAOYSA-N
• SMILES： O1CC(CC)(C1)C(C)CC(=O)O

Computed Properties

• Exact Mass: 172.109944368g/mol
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(3-ethyloxetan-3-yl)butanoic acid

Recent Advances in the Study of 3-(3-ethyloxetan-3-yl)butanoic acid (CAS: 1903435-06-2) in Chemical Biology and Pharmaceutical Research

The compound 3-(3-ethyloxetan-3-yl)butanoic acid (CAS: 1903435-06-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 3-(3-ethyloxetan-3-yl)butanoic acid, which serves as a key intermediate in the preparation of various bioactive molecules. The oxetane ring in its structure is particularly noteworthy, as it imparts enhanced metabolic stability and improved pharmacokinetic properties to derivative compounds. Researchers have successfully utilized this compound in the synthesis of novel small-molecule inhibitors targeting specific enzymatic pathways involved in inflammatory and oncogenic processes.

In terms of biological activity, preliminary investigations have demonstrated that 3-(3-ethyloxetan-3-yl)butanoic acid exhibits promising modulatory effects on certain cellular signaling pathways. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound showed selective inhibition of protein kinases involved in tumor progression, with IC50 values in the low micromolar range. These findings suggest potential applications in targeted cancer therapy, particularly for malignancies resistant to conventional treatments.

The pharmaceutical potential of this compound has been further explored in recent formulation studies. Researchers have investigated its physicochemical properties, including solubility, stability, and membrane permeability, which are crucial for drug development. Advanced analytical techniques such as X-ray crystallography and NMR spectroscopy have been employed to elucidate the three-dimensional structure and conformational dynamics of 3-(3-ethyloxetan-3-yl)butanoic acid and its derivatives.

Current research directions include the optimization of synthetic routes to improve yield and scalability, as well as structure-activity relationship (SAR) studies to enhance the compound's biological potency and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore the full therapeutic potential of this promising chemical entity.

In conclusion, 3-(3-ethyloxetan-3-yl)butanoic acid (CAS: 1903435-06-2) represents an important scaffold in medicinal chemistry with diverse applications. The ongoing research on this compound continues to uncover new possibilities for drug discovery and development, particularly in areas of unmet medical need. Future studies are expected to focus on preclinical evaluation of lead compounds derived from this scaffold and their translation into clinical candidates.